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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the monomer composition of

Panavia TC, a widely used dental resin cement. Due to the proprietary nature of commercial

dental materials, precise quantitative breakdowns of the monomer composition of Panavia TC
are not publicly disclosed by the manufacturer. However, based on Safety Data Sheets (SDS)

and technical product descriptions for Panavia products available in a "TC" (Tooth Color)

shade, such as Panavia 21 TC and Panavia F 2.0 TC, the key monomer components can be

identified.

This guide summarizes the known monomer components, outlines the experimental protocols

for their quantitative analysis, and provides visualizations to illustrate the functional

relationships within the resin cement matrix.

Monomer Composition of Panavia Resin Cements
(TC Shade)
The following table summarizes the identified monomeric components of Panavia products that

are offered in a "TC" shade. It is important to note that the exact percentage by weight (% w/w)

is not specified in the available documentation. Panavia TC is typically a two-paste system

(Catalyst and Universal/Paste A and Paste B). The monomer composition can vary between

the two pastes.
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Component
Category

Monomer
Chemical
Name

CAS Number Function
Presence in
Paste

Adhesive

Monomer

10-

Methacryloyloxyd

ecyl dihydrogen

phosphate

(MDP)

85590-00-7

Promotes

adhesion to tooth

structure

(enamel and

dentin) and metal

oxides.

Catalyst/Paste

A[1][2]

Cross-linking

Monomers

Hydrophobic

aromatic

dimethacrylate

Not Specified

Provides

strength and

stability to the

polymer matrix.

Catalyst &

Universal/Paste

B[1][3]

Hydrophobic

aliphatic

dimethacrylate

Not Specified

Contributes to

the polymer

network's

toughness and

durability.

Catalyst[1]

Hydrophilic

aliphatic

dimethacrylate

Not Specified

Improves

compatibility with

the tooth surface

and primer.

Paste A[2]

Hydrophobic

aliphatic

methacrylate

Not Specified
Part of the resin

matrix.
Paste A[2]

Note: The information is compiled from Safety Data Sheets for Panavia 21 and Panavia F 2.0.

[1][2][3] The term "Panavia TC" refers to the "Tooth Color" shade of these products.[4][5]

Experimental Protocols for Monomer Analysis
To determine the precise quantitative composition of the monomeric components in Panavia
TC, established analytical chemistry techniques are required. High-Performance Liquid

Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most
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common and reliable methods for the separation and quantification of monomers in dental

resin composites.

High-Performance Liquid Chromatography (HPLC) for
Monomer Quantification
HPLC is a robust technique for separating and quantifying non-volatile and thermally unstable

compounds like dimethacrylate monomers.

Methodology:

Sample Preparation:

An uncured sample of each Panavia TC paste is accurately weighed.

The monomers are extracted from the paste using a suitable organic solvent, such as

acetonitrile or a mixture of acetonitrile and water (e.g., 75:25 v/v).[6]

The mixture is agitated (e.g., vortexed or sonicated) to ensure complete dissolution of the

monomers.

The solution is then filtered through a syringe filter (e.g., 0.45 µm) to remove any

undissolved fillers or other solid components.[7]

Chromatographic Separation:

Instrument: A standard HPLC system equipped with a UV-Vis detector.[6]

Column: A C18 reverse-phase column is typically used for the separation of methacrylate

monomers.[7][8]

Mobile Phase: An isocratic or gradient elution with a mixture of acetonitrile and water is

commonly employed. A typical mobile phase composition is 75% acetonitrile and 25%

water.[6]

Flow Rate: A flow rate of approximately 1 mL/min is generally used.[6][8]
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Detection: The eluted monomers are detected by UV absorbance at a specific wavelength,

typically around 205-220 nm.[6][7]

Quantification:

Standard solutions of known concentrations for each suspected monomer (e.g., MDP,

various dimethacrylates) are prepared and injected into the HPLC to create a calibration

curve.

The peak areas of the monomers in the Panavia TC sample chromatogram are compared

to the calibration curves to determine the concentration of each monomer.

The final results are expressed as a percentage by weight of the original paste sample.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Monomer Identification and Quantification
GC-MS is a powerful technique for identifying and quantifying volatile and semi-volatile organic

compounds. While some larger dimethacrylate monomers can be challenging to analyze

directly by GC due to their low volatility and potential for thermal degradation, smaller, more

volatile monomers and potential impurities can be effectively analyzed. Headspace GC-MS is

particularly useful for analyzing residual volatile monomers.[9]

Methodology:

Sample Preparation (for direct injection):

Similar to HPLC, an uncured sample of each paste is weighed and the monomers are

extracted using a suitable solvent.

The extract is then derivatized, if necessary, to increase the volatility of the monomers.

Sample Preparation (for headspace analysis):

A weighed amount of the uncured paste is placed in a sealed headspace vial.

The vial is heated to a specific temperature to allow the volatile monomers to partition into

the gas phase (headspace).[9]
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A sample of the headspace gas is then automatically injected into the GC.

Chromatographic Separation and Mass Spectrometric Detection:

Instrument: A GC system coupled to a Mass Spectrometer.

Column: A capillary column with a suitable stationary phase (e.g., 5% phenyl-

methylpolysiloxane) is used for separation.

Carrier Gas: Helium is typically used as the carrier gas.

Temperature Program: The oven temperature is programmed to ramp up gradually to

separate the monomers based on their boiling points.

Mass Spectrometry: As the separated components elute from the GC column, they are

ionized (typically by electron impact ionization) and fragmented. The mass spectrometer

separates the resulting ions based on their mass-to-charge ratio, producing a unique mass

spectrum for each compound.

Identification and Quantification:

The identity of each monomer is confirmed by comparing its mass spectrum to a library of

known spectra (e.g., NIST library).[9]

Quantification is achieved by creating a calibration curve using standards, similar to the

HPLC method.

Visualizations
Logical Relationship of Panavia TC Components
The following diagram illustrates the functional relationship between the key components within

the Panavia TC resin cement system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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